Cas no 7377-09-5 ( )

• Product Name: &nbsp
• CAS No: 7377-09-5
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 978425
• PubChem ID: 308677
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC210545; AC1L7DER; NSC-210545;
• NSC-210545
• 4-[(3-aminophenyl)methylamino]benzoic acid
• 7377-09-5
• DTXSID70308989
• NSC210545
•  

• Inchi： 1S/C14H14N2O2/c15-12-3-1-2-10(8-12)9-16-13-6-4-11(5-7-13)14(17)18/h1-8,16H,9,15H2,(H,17,18)
• InChI Key： RWCBGWRTRAOTBP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NCC1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 242.10562
• Monoisotopic Mass: 242.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.313
• Boiling Point: 485.7°C at 760 mmHg
• Flash Point: 247.5°C
• Refractive Index: 1.703
• PSA: 75.35
• LogP: 3.23330